Cas no 117112-23-9 (Phosphonic diamide,P-1-aziridinyl-N'-cyclohexyl-N,N-dimethyl-)

Phosphonic diamide,P-1-aziridinyl-N'-cyclohexyl-N,N-dimethyl- structure
117112-23-9 structure
Product Name:Phosphonic diamide,P-1-aziridinyl-N'-cyclohexyl-N,N-dimethyl-
CAS No:117112-23-9
MF:C10H22N3OP
MW:231.274942874908
CID:158573
PubChem ID:3088215
Update Time:2025-04-19

Phosphonic diamide,P-1-aziridinyl-N'-cyclohexyl-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphonic diamide,P-1-aziridinyl-N'-cyclohexyl-N,N-dimethyl-
    • N-[aziridin-1-yl(dimethylamino)phosphoryl]cyclohexanamine
    • Phosphonic diamide, P-1-aziridinyl-N'-cyclohexyl-N,N-dimethyl-
    • DTXSID20922290
    • P-Aziridin-1-yl-N'-cyclohexyl-N,N-dimethylphosphonic diamide
    • 117112-23-9
    • P-1-Aziridinyl-N'-cyclohexyl-N,N-dimethylphosphonic diamide
    • Inchi: 1S/C10H22N3OP/c1-12(2)15(14,13-8-9-13)11-10-6-4-3-5-7-10/h10H,3-9H2,1-2H3,(H,11,14)
    • InChI Key: OJQSLMCSTFCYEW-UHFFFAOYSA-N
    • SMILES: P(N(C)C)(NC1CCCCC1)(N1CC1)=O

Computed Properties

  • Exact Mass: 231.15026
  • Monoisotopic Mass: 231.15004933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 35.4Ų

Experimental Properties

  • PSA: 35.35

Phosphonic diamide,P-1-aziridinyl-N'-cyclohexyl-N,N-dimethyl- Related Literature

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